3-(2-chlorophenyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C22H20ClN3O4/c1-12-18(19(26-30-12)14-6-4-5-7-15(14)23)20(27)24-13-8-9-16-17(10-13)29-11-22(2,3)21(28)25-16/h4-10H,11H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key: QPKXARCCZFPFHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=CC4=C(C=C3)NC(=O)C(CO4)(C)C
• Molecular Formula: C22H20ClN3O4
• Molecular Weight: 425.9 g/mol
• CAS No.: 921810-64-2

Description

3-(2-Chlorophenyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-methylisoxazole-4-carboxamide is a synthetic small molecule featuring a benzo[b][1,4]oxazepine core fused with a substituted isoxazole-carboxamide moiety.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Similarity and Substituent Effects

The compound’s benzo[b][1,4]oxazepine scaffold is shared with structurally related molecules, such as N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-ethoxybenzamide (CAS 921566-13-4, ). Key differences lie in the substituents:

Compound Name	Substituents on Benzooxazepine Core	Aryl/Isoxazole Substituents	Molecular Weight	Molecular Formula
3-(2-Chlorophenyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-methylisoxazole-4-carboxamide	3,3-dimethyl, 4-oxo	2-chlorophenyl, 5-methylisoxazole	Not provided	C₂₂H₂₁ClN₂O₄ (inferred)
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-ethoxybenzamide (CAS 921566-13-4)	3,3-dimethyl, 4-oxo, 5-propyl	2-ethoxybenzamide	396.5	C₂₃H₂₈N₂O₄

NMR studies of analogous compounds () reveal that substituents in regions A (positions 39–44) and B (29–36) significantly alter chemical shifts, indicating modifications to the electronic environment.

Computational Similarity Metrics

Computational tools like Tanimoto and Dice similarity indices () quantify structural overlap. These metrics compare molecular fingerprints (e.g., MACCS keys or Morgan fingerprints) to rank analogs. For instance:

• Tanimoto-Morgan scores might highlight shared fragments (e.g., benzooxazepine core) but differentiate due to the 2-chlorophenyl vs. ethoxybenzamide groups.
• Graph-based comparisons () better capture topological similarities but face computational challenges due to the NP-hard nature of graph isomorphism problems. Such methods would emphasize conserved ring systems while identifying substituent-driven divergence .

Bioactivity Profile Correlation

Bioactivity clustering analyses () suggest that compounds with structural similarities often share modes of action. For example, benzooxazepine derivatives with hydrophobic substituents (e.g., 2-chlorophenyl) may target similar enzymes or receptors as ethoxybenzamide analogs, albeit with potency variations. However, the absence of explicit bioactivity data for the target compound necessitates caution in extrapolation .

Pharmacokinetic and Metabolic Considerations

While pharmacokinetic data for the target compound are unavailable, structurally related molecules (e.g., 5-(dimethyltriazeno)imidazole-4-carboxamide, DIC) exhibit rapid plasma clearance (half-life ~35–36 min in dogs and humans) and variable excretion profiles (). The benzooxazepine scaffold’s rigidity and substituent hydrophobicity may enhance metabolic stability compared to DIC’s flexible triazeno group, but experimental validation is required .

Analytical Techniques for Comparison

• NMR Spectroscopy : Regional chemical shift differences (e.g., regions A and B in ) pinpoint substituent effects on the benzooxazepine core .
• Mass Spectrometry (MS) : Molecular networking () using MS/MS fragmentation cosine scores (0–1 scale) could group the target compound with analogs sharing the benzooxazepine core but distinguish it via unique isoxazole or chlorophenyl fragments .

Q & A

Q. What are the key considerations for synthesizing this compound, and what methodologies are commonly employed?

Synthesis typically involves multi-step organic reactions, including amide coupling, cyclization, and functional group modifications. Critical steps include:

• Amide bond formation : Use of carbodiimide coupling agents (e.g., EDC/HOBt) to link the isoxazole-carboxylic acid moiety to the benzoxazepine core .
• Cyclization : Acid- or base-catalyzed ring closure to form the tetrahydrobenzo[b][1,4]oxazepine scaffold .
• Purification : High-performance liquid chromatography (HPLC) or flash chromatography to isolate intermediates and final products .
• Characterization : Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) for structural validation .

Table 1: Common Reagents and Conditions

Step	Reagents/Conditions	Purpose
Amidation	EDC, HOBt, DMF	Carboxyl activation
Cyclization	HCl (cat.), reflux	Ring closure
Purification	Silica gel, ethyl acetate/hexane	Isolation of pure product

Q. How is the compound characterized, and what analytical techniques are essential for confirming its structure?

• NMR Spectroscopy : 1H and 13C NMR to confirm substituent positions and stereochemistry .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular weight and fragmentation patterns .
• X-ray Crystallography (if available): Resolves absolute configuration and crystal packing .

Q. What stability considerations are critical for handling and storing this compound?

The compound is stable under standard laboratory conditions (room temperature, inert atmosphere) but may degrade under prolonged exposure to light, moisture, or acidic/basic environments. Recommendations:

• Store in amber vials at -20°C under nitrogen .
• Conduct accelerated stability studies (e.g., 40°C/75% RH for 4 weeks) to assess degradation pathways .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

Discrepancies may arise from variations in assay conditions, purity, or structural analogs. Methodological steps include:

• Assay Validation : Use standardized protocols (e.g., NIH/NCATS guidelines) for enzyme inhibition or cell viability assays .
• Purity Assessment : Ensure >95% purity via HPLC and quantify impurities (e.g., residual solvents) .
• Structural Analog Comparison : Compare activity data with structurally related compounds (see Table 2) to identify substituent-dependent trends .

Table 2: Activity of Structural Analogs

Compound	Substituents	Biological Activity	Reference
Analog A	2-Chlorophenyl, methylisoxazole	HDAC inhibition (IC50 = 0.8 µM)
Analog B	3,5-Dimethoxybenzamide	Antiproliferative (GI50 = 12 µM)

Q. What experimental design strategies optimize reaction yields and selectivity?

Use statistical design of experiments (DoE) to minimize trial-and-error approaches:

• Factorial Design : Vary temperature, catalyst loading, and solvent polarity to identify optimal conditions .
• Response Surface Methodology (RSM) : Model interactions between variables (e.g., pH and reaction time) to maximize yield .

Q. How do substituents on the benzoxazepine core influence target binding and pharmacokinetics?

• Chlorophenyl Group : Enhances lipophilicity and π-π stacking with hydrophobic enzyme pockets .
• Methylisoxazole : Improves metabolic stability by reducing CYP450-mediated oxidation .
• Dimethyl Substituents : Steric effects modulate binding affinity to targets like HDACs or kinase domains .

Methodological Approach :

• Molecular Dynamics (MD) Simulations : Predict binding modes and residence times .
• ADME Profiling : Assess permeability (Caco-2 assay) and metabolic clearance (microsomal stability) .

Q. What strategies address low solubility in aqueous media for in vivo studies?

• Prodrug Design : Introduce ionizable groups (e.g., phosphate esters) for enhanced solubility .
• Nanoparticle Formulation : Use lipid-based carriers or polymeric micelles to improve bioavailability .
• Co-solvent Systems : Employ PEG-400 or cyclodextrins in dosing solutions .

Data Contradiction Analysis

Q. How should researchers interpret conflicting data on the compound’s mechanism of action?

• Target Deconvolution : Use chemical proteomics (e.g., affinity chromatography) to identify off-target interactions .
• Pathway Analysis : Integrate transcriptomic (RNA-seq) and phosphoproteomic data to map signaling cascades .
• Orthogonal Assays : Validate findings using CRISPR knockouts or isoform-selective inhibitors .